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Introduction

Cresyl violet staining, a widely used histological technique, is invaluable for the visualization of
Nissl substance (rough endoplasmic reticulum) in the cytoplasm of neurons. The successful
preservation of this stain is critically dependent on the subsequent mounting procedure. Proper
mounting not only ensures the long-term integrity of the stained tissue but also enhances the
optical clarity for microscopic examination. These application notes provide detailed protocols
and guidance on the appropriate techniques and reagents for mounting tissue sections after
Cresyl violet staining.

The choice between agqueous and non-agueous (resinous) mounting media is a critical decision
point. Non-agueous mounting media are preferred for Cresyl violet-stained slides as they are
compatible with the organic solvents used for dehydration and clearing, which are essential
steps to prevent the stain from leaching and to ensure transparency of the tissue.

Key Considerations for Mounting
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» Dehydration: Complete dehydration of the tissue section is paramount. Any residual water
can lead to cloudiness or improper setting of the mounting medium. This is typically achieved
through a series of graded ethanol baths.

» Clearing: Following dehydration, a clearing agent is used to make the tissue transparent. The
clearing agent must be miscible with both the dehydrating agent (ethanol) and the mounting
medium. Xylene is a traditional and effective clearing agent, although less toxic alternatives
are available.

o Refractive Index (RI): For optimal image quality, the refractive index of the mounting medium
should be close to that of the glass slide, coverslip (approximately 1.5), and the tissue itself
(approximately 1.53). A significant mismatch in RI can lead to optical aberrations and
reduced image resolution.[1][2]

e Mounting Medium Selection: Non-aqueous, resinous mounting media such as DPX
(Distrene, Plasticiser, Xylene) and Permount™ are highly recommended for Cresyl violet-
stained sections.[3] These media are soluble in xylene and provide a permanent, transparent
seal.

Data Presentation: Properties of Common Mounting
Media

The selection of an appropriate mounting medium is crucial for achieving high-quality, long-
lasting preparations. The following table summarizes the properties of commonly used non-
agueous mounting media suitable for Cresyl violet-stained sections.
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. Refractive
Mounting
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Medium
20°C)

) Fast drying,
Resinous, _
DPX _ Xylene ~1.52 preserves stain
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Low viscosity for
thin mounting
layers, preserves
Resinous, y- p
Permount™ Svntheti Toluene 1.518 -1.521 stains with
nthetic
y minimal fading,
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antioxidant.[4]

Optically clear,

) odorless,
Resinous, Toluene/Xylene-
ectaMoun ~1.49 (when dry permanen
VectaMount™ , 1.49 (when d t
Synthetic free ]
mounting

medium.[5]

Traditional

mounting
Canada Balsam Natural Resin Xylene 1.52-1.54 medium, can

become acidic

over time.[1]

Experimental Protocols
Protocol 1: Mounting Paraffin-Embedded Sections after
Cresyl Violet Staining

This protocol is suitable for tissue sections that have been deparaffinized, rehydrated, and
stained with Cresyl violet.

Materials:

o Stained slides
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e Graded ethanol solutions (70%, 95%, 100%)

o Xylene or a suitable xylene substitute

e Non-agueous mounting medium (e.g., DPX or Permount™)
o Coverslips

e Coplin jars or staining dishes

e Fume hood

Procedure:

 Differentiation (Optional): If the staining is too intense, briefly dip the slides in a differentiating
solution (e.g., 95% ethanol with a few drops of acetic acid) and monitor microscopically until
the desired staining intensity is achieved.

o Dehydration:
o Immerse slides in 95% ethanol for 2 minutes.
o Transfer to 100% ethanol for 2 minutes.

o Repeat with a fresh change of 100% ethanol for another 2 minutes to ensure complete
water removal.

e Clearing:
o Immerse slides in xylene for 5 minutes.

o Transfer to a fresh change of xylene for another 5 minutes. The tissue should appear
transparent.

e Mounting:
o Working in a fume hood, take one slide at a time from the xylene.

o Wipe excess xylene from the back of the slide and around the tissue section.
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o Place a small drop of mounting medium over the tissue section.

o Carefully lower a coverslip at an angle onto the mounting medium, avoiding the
introduction of air bubbles.

o Allow the mounting medium to spread evenly under the coverslip.
e Drying:

o Place the slides horizontally in a slide tray and allow them to dry in a well-ventilated area
or a slide warmer at a low temperature. This may take 24-48 hours.

Protocol 2: Mounting Free-Floating or Frozen Sections
after Cresyl Violet Staining

This protocol is for sections that have been stained free-floating and then mounted onto
gelatin-subbed or charged slides.

Materials:

Stained sections mounted on slides

e Graded ethanol solutions (70%, 95%, 100%)

o Xylene or a suitable xylene substitute

e Non-agueous mounting medium (e.g., DPX or Permount™)

e Coverslips

e Coplin jars or staining dishes

e Fume hood

Procedure:

 Air Drying: After mounting the stained sections onto slides, allow them to air dry completely.
This can be done at room temperature overnight or on a slide warmer.
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e Dehydration:

Immerse slides in 70% ethanol for 3 minutes.

(¢]

[¢]

Transfer to 95% ethanol for 3 minutes.

Immerse in 100% ethanol for 3 minutes.

[¢]

[e]

Repeat with a fresh change of 100% ethanol for another 3 minutes.
e Clearing:

o Immerse slides in xylene for 5-10 minutes.

o Transfer to a fresh change of xylene for another 5-10 minutes until the tissue is clear.
e Mounting:

o In a fume hood, remove one slide from the xylene.

o Quickly wipe away excess xylene from the slide, avoiding the tissue.

o Apply one to two drops of mounting medium onto the tissue.

o Gently place a coverslip over the mounting medium at an angle to prevent air bubbles.
e Drying:

o Lay the slides flat to dry in a well-ventilated area. Complete hardening of the mounting
medium may take several hours to a day.

Mandatory Visualization
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Dehydration Clearing ‘ Mounting Final Steps

Click to download full resolution via product page

Caption: Workflow for Mounting Tissue after Cresyl Violet Staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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